Cas no 2363757-74-6 (Methyl 2-oxo-3-azabicyclo[3.1.0]hexane-1-carboxylate)

• Product Name: Methyl 2-oxo-3-azabicyclo[3.1.0]hexane-1-carboxylate
• CAS No: 2363757-74-6
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 6801561
• PubChem ID: 168877173
• Update Time: 2025-11-07

Methyl 2-oxo-3-azabicyclo[3.1.0]hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL25287796
• MFCD35057409
• 2363757-74-6
• METHYL 2-OXO-3-AZABICYCLO[3.1.0]HEXANE-1-CARBOXYLATE
• F98062
• Methyl 2-oxo-3-azabicyclo[3.1.0]hexane-1-carboxylate

• Inchi： 1S/C7H9NO3/c1-11-6(10)7-2-4(7)3-8-5(7)9/h4H,2-3H2,1H3,(H,8,9)
• InChI Key： QJZHBGVISCXCQP-UHFFFAOYSA-N
• SMILES： O(C)C(C12C(NCC1C2)=O)=O

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.4Ų

Additional information on Methyl 2-oxo-3-azabicyclo[3.1.0]hexane-1-carboxylate

Comprehensive Overview of Methyl 2-oxo-3-azabicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2363757-74-6)

Methyl 2-oxo-3-azabicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2363757-74-6) is a highly specialized bicyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique azabicyclo[3.1.0]hexane scaffold makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of novel therapeutics. Researchers are increasingly exploring its potential in drug discovery, especially for targeting neurological and metabolic disorders, which aligns with current trends in precision medicine.

The structural complexity of Methyl 2-oxo-3-azabicyclo[3.1.0]hexane-1-carboxylate offers versatility in synthetic applications. Its bicyclic framework and ester functional group enable diverse chemical modifications, making it a sought-after building block for small-molecule libraries. This compound is often discussed in the context of fragment-based drug design, a hot topic in modern medicinal chemistry. With the rise of AI-driven drug discovery platforms, queries like "azabicyclo derivatives in drug design" or "bicyclic ester applications" have surged, reflecting its relevance in cutting-edge research.

From a synthetic perspective, CAS No. 2363757-74-6 is frequently utilized in asymmetric catalysis and ring-opening reactions, which are critical for constructing chiral centers in pharmaceuticals. Its stability under mild conditions makes it suitable for green chemistry initiatives, another trending focus among chemists. Environmental sustainability in synthesis is a growing concern, and this compound’s compatibility with eco-friendly protocols positions it as a forward-thinking choice for industrial applications.

Analytical studies of Methyl 2-oxo-3-azabicyclo[3.1.0]hexane-1-carboxylate often highlight its distinct spectroscopic properties, such as NMR and IR signatures, which aid in quality control during production. The demand for reliable reference standards for this compound has increased, as evidenced by search trends like "NMR data for azabicyclo derivatives." Laboratories prioritize high-purity batches to ensure reproducibility in experiments, underscoring the importance of rigorous characterization.

In summary, Methyl 2-oxo-3-azabicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2363757-74-6) bridges multiple disciplines—from synthetic organic chemistry to drug development. Its adaptability to emerging technologies (e.g., AI-assisted synthesis) and alignment with sustainability goals ensure its continued prominence in scientific discourse. For researchers exploring bicyclic lactams or ester-functionalized heterocycles, this compound remains a cornerstone for innovation.